Cas no 1261454-17-4 (3-(3'-(Difluoromethyl)-2'-fluorophenyl)propionic acid)

• Product Name: 3-(3'-(Difluoromethyl)-2'-fluorophenyl)propionic acid
• CAS No: 1261454-17-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4985821
• Update Time: 2023-08-24

3-(3'-(Difluoromethyl)-2'-fluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-(Difluoromethyl)-2'-fluorophenyl)propionic acid

• Inchi： 1S/C10H9F3O2/c11-9-6(4-5-8(14)15)2-1-3-7(9)10(12)13/h1-3,10H,4-5H2,(H,14,15)
• InChI Key： IOUHGVGSBKAZAU-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3